A tumor-activatable peptide supramolecular nanoplatform for the delivery of dual-gene targeted siRNAs for drug-resistant cancer treatment†
Nanoscale Pub Date: 2021-02-22 DOI: 10.1039/D0NR08487E
Abstract
Combinatorial short interference RNA (siRNA) technology for the silencing of multiple genes is expected to provide an effective therapeutic approach for cancer with complex genetic mutation and dysregulation. Herein we present a tumor-activatable supramolecular nanoplatform for the delivery of siRNAs to target telomerase and telomeres for paclitaxel-resistant non-small-cell lung cancer (A549/PTX) treatment. Two different sequences of siRNA are incorporated in a single nanoparticle, which is obtained by self-assembly from a peptide dendrimer. The siRNA stability is improved by the nanoparticle in the presence of serum compared to free siRNA, and these siRNAs are protected from RNA enzyme degradation. In the tumor extracellular acid environment, the PEG corona of the nanoparticle is removed to promote the internalization of siRNAs into tumor cells. The disulfide linkages between the nanoparticle and siRNAs are cleared in the reductive environment of the tumor cells, and the siRNAs are released in the cytoplasm. In vitro experiments show that the gene expression of hTERT and TRF2 at the mRNA and protein levels of A549/PTX tumor cells is down-regulated, which results in cooperative restraining proliferation and invasion of A549/PTX tumor cells. For the tumor cell-targeting function of the MUC1 aptamer and the EPR effect, sufficient tumor accumulation of nanoparticles was observed. Meanwhile, a shift of negative surface charge of nanoparticles to positive charge in the tumor extracellular microenvironment enhances deep penetration of siRNA-incorporating nanoparticles into tumor tissues. In vivo animal studies support that successful down-regulation of hTERT and TRF2 gene expression achieves effective inhibition of the growth and neovascularization of drug-resistant tumor cells. This work has provided a new avenue for drug-resistant cancer treatment by designing and synthesizing a tumor-activatable nanoplatform to achieve the delivery of dual-gene targeted combinatorial siRNAs.
Recommended Literature
- [1] Identification of functionally methylated regions based on discriminant analysis through integrating methylation and gene expression data
- [2] 1T-Rich 2D-WS2 as an interfacial agent to escalate photo-induced charge transfer dynamics in dopant-free perovskite solar cells†
- [3] A magnetic nanoparticle-based aptasensor for selective and sensitive determination of lysozyme with strongly scattering silver nanoparticles†
- [4] Crystal growth and structure of a high temperature polymorph of Sr2TiO4 with tetrahedral Ti-coordination, and transition to the Ruddlesden–Popper tetragonal phase
- [5] Electron scattering from germanium tetrafluoride
- [6] On-line pre-column FRAP-based antioxidant reaction coupled with HPLC-DAD-TOF/MS for rapid screening of natural antioxidants from different parts of Polygonum viviparum†
- [7] Simulations of molecular self-assembled monolayers on surfaces: packing structures, formation processes and functions tuned by intermolecular and interfacial interactions†
- [8] Probing the local strain-mediated magnetoelectric coupling in multiferroic nanocomposites by magnetic field-assisted piezoresponse force microscopy†
- [9] Synthesis and characterization of ZIF-8-based PVDF mixed matrix membranes and application to treat pulp and paper industry wastewater using a membrane bioreactor
- [10] A laboratory investigation of the effectiveness of various skin and surface decontaminants for aliphatic polyisocyanates†‡
